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Compound of Interest

N-Cyclohexyl-N-
Compound Name: _
methylcyclohexanamine

Cat. No.: B149193

Introduction

N-Cyclohexyl-N-methylcyclohexanamine, also known by synonyms such as N,N-
Dicyclohexylmethylamine and N-Methyldicyclohexylamine, is a tertiary aliphatic amine with the
chemical formula C13H2sN.[1][2] Its structure, featuring two cyclohexyl rings and a methyl group
attached to a central nitrogen atom, imparts a unique combination of steric hindrance and
chemical reactivity.[3] This guide provides a comprehensive overview of its chemical and
physical properties, synthesis, reactivity, analytical characterization, and safety protocols,
tailored for researchers and professionals in chemical synthesis and drug development. This
molecule serves as a versatile intermediate and catalyst in various organic transformations.[1]

[4]

Chemical Identity and Physical Properties

Accurate identification and understanding of physical constants are foundational for the
successful application of any chemical reagent. N-Cyclohexyl-N-methylcyclohexanamine is
typically a colorless to pale yellow liquid with a characteristic amine odor.[3] Its key identifiers
and properties are summarized below.
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Property Value Source(s)

CAS Number 7560-83-0 [2][3][5]

Molecular Formula Ci3H2sN [2][5]

Molecular Weight 195.34 g/mol [5][6]
N-cyclohexyl-N-

IUPAC Name _ [6]
methylcyclohexanamine
N,N-Dicyclohexylmethylamine,

Synonyms ) ) [6]
N-Methyldicyclohexylamine

Density 0.912 g/mL at 25 °C 41071

Boiling Point 262.7 - 265 °C at 760 mmHg [51[7]

Refractive Index (n20/D) 1.49 [71[8]

Flash Point ~110 °C [519]

Vapor Pressure

0.01 - 0.02 mmHg at 25°C

[5][6]

Water Solubility

Limited; 740 mg/L at 25 °C

[1]3]

LogP (Octanol/Water)

4.18

[5]

Synthesis Methodologies

The synthesis of N-Cyclohexyl-N-methylcyclohexanamine is typically achieved through the

methylation of its secondary amine precursor, dicyclohexylamine. The choice of methodology is

often dictated by scale, required purity, and available reagents.

Reductive Amination /| Methylation

A prevalent industrial method involves the reaction of dicyclohexylamine with formaldehyde

under high-pressure and temperature conditions, a variant of the Eschweiler-Clarke reaction.[1]

This approach is favored for its high yield and purity.[1] Another common laboratory-scale

approach is the methylation of dicyclohexylamine using reagents like dimethyl sulfate.[1]

The general workflow for synthesis via methylation is outlined below.
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Reaction
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Purification

Aqueous Workup
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Vacuum
Distillation
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Key Reactions

Oxidation
(e.g., + H202)
Forms N-Oxide

N-Cyclohexyl-N- Acts as Acid Scavenger Use as Base
methylcyclohexanamine (e.g., Elimination Rxn)

Facilitates Reaction

Catalyst Role

(e.g., O-phenylation)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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